Cas no 1339566-58-3 (4-Methyl-1-prop-2-enylpyrazol-3-amine)

• Product Name: 4-Methyl-1-prop-2-enylpyrazol-3-amine
• CAS No: 1339566-58-3
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5296140
• Update Time: 2025-06-08

4-Methyl-1-prop-2-enylpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(prop-2-en-1-yl)-1H-pyrazol-3-amine
• 1-Allyl-4-methyl-1h-pyrazol-3-amine
• 4-Methyl-1-prop-2-enylpyrazol-3-amine

• Inchi： 1S/C7H11N3/c1-3-4-10-5-6(2)7(8)9-10/h3,5H,1,4H2,2H3,(H2,8,9)
• InChI Key： BVSAUAQFPDAQDY-UHFFFAOYSA-N
• SMILES： N1(CC=C)C=C(C)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Additional information on 4-Methyl-1-prop-2-enylpyrazol-3-amine

Recent Advances in the Study of 4-Methyl-1-prop-2-enylpyrazol-3-amine (CAS: 1339566-58-3)

The compound 4-Methyl-1-prop-2-enylpyrazol-3-amine (CAS: 1339566-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-Methyl-1-prop-2-enylpyrazol-3-amine, which make it a promising candidate for the development of novel pharmaceuticals. The compound's pyrazole core, coupled with the prop-2-enyl and amine functional groups, provides a versatile scaffold for further chemical modifications. Researchers have explored its potential as a building block for the synthesis of more complex molecules with enhanced biological activity.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 4-Methyl-1-prop-2-enylpyrazol-3-amine. The results indicated favorable absorption and distribution profiles, suggesting its potential for oral administration. Additionally, the compound demonstrated moderate metabolic stability, which could be further optimized through structural modifications.

Another significant area of research has been the exploration of 4-Methyl-1-prop-2-enylpyrazol-3-amine's biological targets. Preliminary in vitro studies have shown that the compound exhibits inhibitory activity against certain kinases involved in inflammatory pathways. This finding opens up possibilities for its use in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

The synthesis of 4-Methyl-1-prop-2-enylpyrazol-3-amine has also been a focus of recent research. A team of chemists developed a novel, high-yield synthetic route that minimizes the use of hazardous reagents, making the process more environmentally friendly. This advancement is particularly important for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of 4-Methyl-1-prop-2-enylpyrazol-3-amine's pharmacological properties. Researchers are currently investigating strategies to improve its selectivity and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, 4-Methyl-1-prop-2-enylpyrazol-3-amine (CAS: 1339566-58-3) represents a compound of significant interest in the field of medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a valuable candidate for further research and development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in disease models.